4-[2-(4-Aminophenyl)ethyl]benzene-1,2-diol

• CAS RN: 110997-99-4
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 4-[2-(4-aminophenyl)ethyl]benzene-1,2-diol
• InChI: InChI=1S/C14H15NO2/c15-12-6-3-10(4-7-12)1-2-11-5-8-13(16)14(17)9-11/h3-9,16-17H,1-2,15H2
• InChI Key: YCGUIWDMMBFOAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC2=CC(=C(C=C2)O)O)N

Description

4-[2-(4-Aminophenyl)ethyl]benzene-1,2-diol is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 20 g (78 mmol) of 4-[2-[3,4-dimethoxyphenyl)ethyl]aniline which is prepared in Preparation 1 above and 300 ml of of 48% hydrobromic acid is stirred at reflux under nitrogen for seven hours and at room temperature overnight. The resultant precipitate is collected, washed with ether, and redissolved in 1N.NaOH. The solution is acidified to pH 6 with glacial HOAc and the resultant precipitate is collected as crude product. Recrystallization from H2O and then from MeOH yields the 4-[2-(3,4-dihydroxyphenyl)ethyl]benzenamine as an acetate salt; yield, 13.4 g (76%), mp 216°-218° C.

Synthesis routes and methods II

Procedure details

A mixture of 20 g (78 mmol) of 4-[2-[3,4-dimethoxyphenyl)ethyl]aniline which is prepared in Preparation 1 above and 300 ml of 48% hydrobromic acid is stirred at reflux under nitrogen for seven hours and at room temperature overnight. The resultant precipitate is collected, washed with ether, and redissolved in 1 N·NaOH. The solution is acidified to pH 6 with glacial HOAc and the resultant precipitate is collected as crude product. Recrystallization from H2O and then from MeOH yields the 4-[2-(3,4-dihydroxyphenyl)ethyl]benzenamine as an acetate salt; yield, 13.4 g (76%), mp 216°-218° C.